Cas no 24385-32-8 (1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine)
24385-32-8 structure
Product Name:1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine
CAS No:24385-32-8
MF:C13H28N2Si3
MW:296.631325721741
CID:913057
PubChem ID:15146238
Update Time:2025-04-19
1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine
- [methyl-bis(trimethylsilylamino)silyl]benzene
- 24385-32-8
- 1-Methyl-1-phenyl-N,N'-bis(trimethylsilyl)silanediamine
- UQQFGAAFZIOZPB-UHFFFAOYSA-N
- DTXSID60569042
-
- Inchi: 1S/C13H28N2Si3/c1-16(2,3)14-18(7,15-17(4,5)6)13-11-9-8-10-12-13/h8-12,14-15H,1-7H3
- InChI Key: UQQFGAAFZIOZPB-UHFFFAOYSA-N
- SMILES: [Si](C)(C1C=CC=CC=1)(N[Si](C)(C)C)N[Si](C)(C)C
Computed Properties
- Exact Mass: 296.15602850g/mol
- Monoisotopic Mass: 296.15602850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1Ų
1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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